Cas no 1000152-83-9 (2-Amino-5-nitro-4-(trifluoromethyl)pyridine)

2-Amino-5-nitro-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable for designing bioactive compounds. The nitro and amino functional groups provide versatile reactivity for further derivatization, enabling applications in heterocyclic chemistry and drug discovery. This compound exhibits high purity and consistent performance, ensuring reliability in research and industrial processes. Its structural features make it particularly useful in the development of fluorinated intermediates for medicinal chemistry, where precise functional group manipulation is critical. Suitable for controlled reactions under standard laboratory conditions.

2-Amino-5-nitro-4-(trifluoromethyl)pyridine structure

1000152-83-9 structure

Product Name:2-Amino-5-nitro-4-(trifluoromethyl)pyridine

CAS No:1000152-83-9

MF:C₆H₄F₃N₃O₂

MW:207.110071182251

MDL:MFCD28155019

CID:4558394

Update Time:2025-06-08

2-Amino-5-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-nitro-4-(trifluoromethyl)pyridine
- 5-Nitro-4-trifluoromethyl-pyridin-2-ylamine
- 5-nitro-4-(trifluoromethyl)pyridin-2-amine
- AMY17008
- 5-nitro-4-(trifluoromethyl)-2-pyridinylamine
- MDL： MFCD28155019
- Inchi： 1S/C6H4F3N3O2/c7-6(8,9)3-1-5(10)11-2-4(3)12(13)14/h1-2H,(H2,10,11)
- InChI Key： WVKWPMZRKCPVKN-UHFFFAOYSA-N
- SMILES： FC(C1=CC(N)=NC=C1[N+](=O)[O-])(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 227
XLogP3: 1.2
Topological Polar Surface Area: 84.7

2-Amino-5-nitro-4-(trifluoromethyl)pyridine Pricemore >>

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abcr	AB531385-250 mg	2-Amino-5-nitro-4-(trifluoromethyl)pyridine; .	1000152-83-9		250MG	€191.30	2023-01-03
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